Technical Whitepaper: (R)-1-(Pentan-3-yl)pyrrolidin-3-amine (CAS 1349702-28-8) in Advanced Drug Discovery
Technical Whitepaper: (R)-1-(Pentan-3-yl)pyrrolidin-3-amine (CAS 1349702-28-8) in Advanced Drug Discovery
Executive Summary
In contemporary medicinal chemistry, the strategic selection of chiral building blocks dictates the pharmacokinetic and pharmacodynamic success of a drug candidate. (R)-1-(Pentan-3-yl)pyrrolidin-3-amine (CAS 1349702-28-8) has emerged as a highly specialized, bifunctional scaffold utilized in the synthesis of targeted therapeutics[1]. Typically supplied as a stable dihydrochloride salt[2], this molecule combines a rigid stereochemical vector (the (R)-3-amino group) with a sterically demanding, lipophilic N-alkyl substituent (the pentan-3-yl, or 1-ethylpropyl, group).
This technical guide provides researchers and drug development professionals with an in-depth analysis of the physicochemical properties, self-validating synthetic protocols, and mechanistic applications of this critical intermediate.
Physicochemical Profiling & Quantitative Data
Understanding the baseline metrics of CAS 1349702-28-8 is critical for calculating reaction stoichiometry, predicting chromatographic behavior, and modeling lipophilicity in drug design. The following table summarizes the core quantitative data[1][2][3].
| Physicochemical Property | Value / Description |
| Chemical Name | (R)-1-(Pentan-3-yl)pyrrolidin-3-amine dihydrochloride |
| CAS Registry Number | 1349702-28-8 |
| Molecular Formula (Salt) | C9H22Cl2N2 |
| Molecular Formula (Free Base) | C9H20N2 |
| Molecular Weight (Salt) | 229.19 g/mol |
| Monoisotopic Mass (Free Base) | 156.1626 Da |
| Stereochemistry | (3R) |
| Predicted XLogP | 1.4 |
| Key MS Adducts (m/z) | 157.17[M+H]+, 179.15 [M+Na]+ |
Structural Rationale & Causality in Drug Design
As a Senior Application Scientist, I emphasize that building block selection must be driven by structural causality rather than mere availability. The architecture of CAS 1349702-28-8 is deliberately chosen for two primary reasons:
-
Steric Shielding & Metabolic Stability: The pentan-3-yl group is a highly branched aliphatic chain. This steric bulk shields the basic pyrrolidine nitrogen from rapid oxidative metabolism (e.g., N-dealkylation by Cytochrome P450 enzymes). Furthermore, it significantly increases the localized lipophilicity (LogP), driving the molecule into deep, hydrophobic pockets of target proteins such as GPCR orthosteric sites[4].
-
Chiral Vectoring: The (R)-configured primary amine at the 3-position acts as a precise attachment point. In the design of kinase inhibitors, the 3-aminopyrrolidine core directs the extended pharmacophore into the ATP-binding cleft at a specific trajectory[5]. An achiral or planar linker cannot achieve this 3D topology, often resulting in off-target toxicity or loss of potency.
Self-Validating Synthetic Workflows
When incorporating CAS 1349702-28-8 into a larger drug scaffold via Nucleophilic Aromatic Substitution (SNAr) or amide coupling, preserving the stereocenter while ensuring complete conversion is paramount. The following protocol is designed as a self-validating system , meaning each critical phase contains a built-in quality control checkpoint to prevent downstream failure.
Protocol: High-Temperature SNAr Coupling
Step 1: Quantitative Free-Basing
-
Action: Suspend CAS 1349702-28-8 dihydrochloride (1.2 eq) in Dichloromethane (DCM). Add 2.5 eq of aqueous NaOH (1M) and stir vigorously for 15 minutes.
-
Causality: The dihydrochloride salt is completely unreactive in nucleophilic substitutions. The primary amine must be fully deprotonated to act as a nucleophile.
-
Validation Checkpoint: Test the pH of the aqueous layer. It must strictly be >10. If pH < 10, add additional NaOH. Proceed to organic extraction only when pH validation is met, ensuring no yield is lost to the aqueous phase.
Step 2: SNAr Reaction Execution
-
Action: Concentrate the organic layer to yield the free base. Dissolve in N-Methyl-2-pyrrolidone (NMP). Add the heteroaryl halide electrophile (1.0 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Heat the sealed vessel to 120°C for 6 hours.
-
Causality: The bulky pentan-3-yl group reduces the overall nucleophilicity of the pyrrolidine system via steric hindrance. A high-boiling, polar aprotic solvent (NMP) stabilizes the highly polarized Meisenheimer complex intermediate, while elevated heat overcomes the steric activation energy barrier. DIPEA is chosen as a non-nucleophilic base to scavenge HCl without competing for the electrophile.
-
Validation Checkpoint: At t=4 hours, extract a 10 µL aliquot for LC-MS analysis. The protocol dictates that the reaction may only proceed to workup if the starting electrophile peak is <2% of the total area . If >2%, extend heating by 2 hours.
Step 3: Chiral Isolation
-
Action: Purify the crude product using chiral Supercritical Fluid Chromatography (SFC).
-
Causality: Extended exposure to 120°C poses a marginal risk of racemization at the C3 chiral center.
-
Validation Checkpoint: Post-purification chiral HPLC must yield an enantiomeric excess (ee) of >99% .
Self-validating SNAr workflow for incorporating CAS 1349702-28-8 into drug scaffolds.
Application in Targeted Therapeutics
The distinct structural properties of 3-aminopyrrolidines have been successfully leveraged across multiple therapeutic domains:
-
Kinase Inhibitors (Oncology): 3-aminopyrrolidine derivatives have been extensively explored as dual Abl/PI3K inhibitors[5]. The pyrrolidine ring provides a basic center capable of forming critical salt bridges with hinge region residues, while the N-alkyl group extends into solvent-exposed regions or hydrophobic sub-pockets, locking the kinase in an inactive conformation.
-
GPCR Modulators (Neurology): In the development of orexin receptor agonists for sleep disorders, macrocyclic or substituted 3-aminopyrrolidines provide the necessary 3D architecture to mimic endogenous peptide binding[4]. Additionally, related pyrrolidine derivatives have demonstrated robust anticonvulsant activity in pharmacoresistant seizure models, proving the excellent central nervous system (CNS) penetrance of this heterocycle[6].
Mechanistic pathway of receptor modulation utilizing the bulky pentan-3-yl pyrrolidine motif.
References
-
Title: PubChemLite - 1349702-28-8 (C9H20N2) Source: PubChem (National Institutes of Health) URL: [Link]
-
Title: Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors Source: PubMed (NIH) URL: [Link]
-
Title: Novel 3-Aminopyrrolidine and Piperidine Macrocyclic Orexin Receptor Agonists for Treating Sleep Disorders Source: ACS Medicinal Chemistry Letters URL: [Link]
-
Title: Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives Source: PubMed (NIH) URL: [Link]
Sources
- 1. PubChemLite - 1349702-28-8 (C9H20N2) [pubchemlite.lcsb.uni.lu]
- 2. molcore.com [molcore.com]
- 3. molcore.com [molcore.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
